Cas no 927640-80-0 (1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine
• CAS No: 927640-80-0
• MF: C₁₇H₂₇N₃O₄S₂
• MW: 401.543981790543
• CID: 5428471
• Update Time: 2025-06-11

1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(mesitylsulfonyl)-4-(1-pyrrolidinylsulfonyl)piperazine
• 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine

• Inchi： 1S/C17H27N3O4S2/c1-14-12-15(2)17(16(3)13-14)25(21,22)18-8-10-20(11-9-18)26(23,24)19-6-4-5-7-19/h12-13H,4-11H2,1-3H3
• InChI Key： XKFMIRBHVLNSOO-UHFFFAOYSA-N
• SMILES： N1(S(N2CCCC2)(=O)=O)CCN(S(C2=C(C)C=C(C)C=C2C)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine

Introduction to 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 927640-80-0)

The compound 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine, identified by its CAS number 927640-80-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a piperazine core substituted with both pyrrolidine-1-sulfonyl and 2,4,6-trimethylbenzenesulfonyl groups, has garnered attention for its potential applications in drug discovery and development. The structural complexity of this compound not only underscores its versatility but also highlights its significance in modern medicinal chemistry.

Recent studies have demonstrated the compound's promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The presence of the piperazine ring, a moiety well-documented for its role in modulating neurotransmitter activity, suggests that this compound may exhibit effects on pathways involving dopamine and serotonin. Furthermore, the sulfonamide functionalities contribute to its solubility and bioavailability, key factors in drug formulation. The 2,4,6-trimethylbenzene sulfonyl group adds another layer of complexity, potentially influencing binding interactions with biological targets.

In the realm of medicinal chemistry, the synthesis and characterization of 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize yields and purity, ensuring that the compound meets stringent pharmaceutical standards. Techniques such as multi-step organic synthesis, including sulfonylation reactions and nucleophilic substitution, have been pivotal in constructing this intricate structure. The use of high-resolution spectroscopic methods like NMR and mass spectrometry has further facilitated the elucidation of its molecular structure.

The pharmacological profile of this compound has been a focal point for recent investigations. Preclinical studies indicate that it may possess neuroprotective properties, making it a candidate for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its potential role in modulating inflammatory responses has been explored, suggesting applications in treating conditions like rheumatoid arthritis. The dual sulfonyl groups are believed to enhance binding affinity to specific enzymes and receptors involved in these pathways.

From a computational chemistry perspective, molecular docking studies have been instrumental in understanding the interactions between 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine and its target proteins. These simulations have provided insights into binding affinities and potential side effects, guiding further optimization efforts. The integration of machine learning algorithms has also enabled the prediction of pharmacokinetic parameters, aiding in the design of more effective drug candidates.

The synthetic pathways leading to 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine offer a glimpse into the ingenuity of modern organic synthesis. Researchers have leveraged innovative catalytic systems and green chemistry principles to minimize waste and improve efficiency. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct key carbon-carbon bonds with high precision. Such advancements not only enhance scalability but also align with global sustainability initiatives.

As interest in CNS therapeutics grows, compounds like 1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine are being scrutinized for their potential to address unmet medical needs. The combination of structural features from pyrrolidine and trimethylbenzene derivatives provides a unique scaffold for drug design. This has spurred collaborations between academic institutions and pharmaceutical companies to explore novel therapeutic modalities.

The regulatory landscape for such compounds is also evolving. Regulatory agencies increasingly require comprehensive data on safety and efficacy before approving new drugs. This has driven researchers to adopt rigorous testing protocols early in the development process. Non-clinical studies involving animal models have provided valuable insights into the compound's toxicity profile and pharmacokinetic behavior.

In conclusion,1-(pyrrolidine-1-sulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 927640-80-0) stands as a testament to the progress being made in pharmaceutical chemistry. Its complex structure and promising pharmacological properties make it a compelling candidate for further investigation. As research continues to uncover new applications and synthetic strategies,this compound is poised to play a significant role in shaping future therapeutic approaches.